[1-[4-(difluoromethoxy)benzyl]-4-(2-phenoxyethyl)-4-piperidinyl]methanol

• IUPAC Name: [1-[[4-(difluoromethoxy)phenyl]methyl]-4-(2-phenoxyethyl)piperidin-4-yl]methanol
• InChI: InChI=1S/C22H27F2NO3/c23-21(24)28-20-8-6-18(7-9-20)16-25-13-10-22(17-26,11-14-25)12-15-27-19-4-2-1-3-5-19/h1-9,21,26H,10-17H2
• InChI Key: URGKRPLOUVMIFP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(CCOC2=CC=CC=C2)CO)CC3=CC=C(C=C3)OC(F)F
• Molecular Formula: C22H27F2NO3
• Molecular Weight: 391.5 g/mol

Description

[1-[4-(difluoromethoxy)benzyl]-4-(2-phenoxyethyl)-4-piperidinyl]methanol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of [1-[4-(difluoromethoxy)benzyl]-4-(2-phenoxyethyl)-4-piperidinyl]methanol is not fully understood. However, it is believed that the compound exerts its pharmacological effects by modulating the activity of neurotransmitters in the brain, including serotonin and dopamine.
Biochemical and Physiological Effects:
Studies have shown that [1-[4-(difluoromethoxy)benzyl]-4-(2-phenoxyethyl)-4-piperidinyl]methanol has several biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models. The compound has also been shown to have anxiolytic effects, reducing anxiety-like behaviors in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of [1-[4-(difluoromethoxy)benzyl]-4-(2-phenoxyethyl)-4-piperidinyl]methanol is its potential use as a therapeutic agent for the treatment of depression and anxiety disorders. However, one of the limitations of this compound is its complex synthesis method, which can make it difficult to produce in large quantities.

Future Directions

There are several future directions for the study of [1-[4-(difluoromethoxy)benzyl]-4-(2-phenoxyethyl)-4-piperidinyl]methanol. One direction is to investigate its potential use as a therapeutic agent for the treatment of depression and anxiety disorders. Another direction is to explore its potential use in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, future studies could focus on improving the synthesis method of this compound to make it more efficient and cost-effective.

Synthesis Methods

The synthesis of [1-[4-(difluoromethoxy)benzyl]-4-(2-phenoxyethyl)-4-piperidinyl]methanol is a complex process that involves several steps. The synthesis starts with the reaction of 4-(2-phenoxyethyl)piperidine with 4-(difluoromethoxy)benzyl chloride to obtain [4-(difluoromethoxy)benzyl]-4-(2-phenoxyethyl)piperidine. The next step involves the reduction of the nitro group in the presence of palladium on carbon to obtain [4-(difluoromethoxy)benzyl]-4-(2-phenoxyethyl)-4-piperidinone. The final step is the reduction of the ketone group using sodium borohydride to obtain the desired compound, [1-[4-(difluoromethoxy)benzyl]-4-(2-phenoxyethyl)-4-piperidinyl]methanol.

Scientific Research Applications

[1-[4-(difluoromethoxy)benzyl]-4-(2-phenoxyethyl)-4-piperidinyl]methanol has shown potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, analgesic, and anxiolytic properties. The compound has also been investigated for its potential use as a therapeutic agent for the treatment of depression and anxiety disorders.